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Compound of Interest

Compound Name:
(R)-(N-Benzyloxycarbonyl)-p-

hydroxyphenylglycine

CAS No.: 26787-75-7

Cat. No.: B1630984

Get Quote

N-Carbobenzyloxy-(R)-p-hydroxyphenylglycine, hereafter referred to as Cbz-(R)-p-

hydroxyphenylglycine, is a chiral, non-proteinogenic amino acid derivative. As a key building

block in synthetic organic chemistry, it is utilized in the development of novel therapeutic

agents, including peptide mimics and complex natural product analogs.[1][2] The journey from

a promising chemical entity to a successful drug is profoundly influenced by its intrinsic

physicochemical properties. These characteristics—spanning solubility, stability, ionization

state, and lipophilicity—govern a molecule's absorption, distribution, metabolism, and excretion

(ADME), directly impacting its bioavailability, efficacy, and safety profile.[3][4][5]

This guide provides a comprehensive technical overview of the core physicochemical

properties of Cbz-(R)-p-hydroxyphenylglycine. As a Senior Application Scientist, the narrative is

structured not merely as a list of data points, but as a functional guide that explains the

causality behind experimental choices and the implications of the results for drug development.

Each section integrates theoretical background with field-proven experimental protocols,

ensuring a self-validating system of analysis for researchers.
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Physicochemical Characterization Workflow
A systematic approach to characterizing a drug candidate is paramount. The following workflow

outlines the logical progression of experiments described in this guide.
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Phase 1: Foundational Properties

Phase 2: Solution Behavior

Phase 3: Drug Development Implications
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(UV-Vis, FT-IR, NMR)
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Caption: Standard workflow for capillary melting point determination.
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Data Summary & Implications
Property Value Notes

Melting Point Not Experimentally Reported

The melting point for the

related compound N-(4-

hydroxyphenyl)glycine is 244

°C (decomposition). [6]The

presence of the Cbz group

would be expected to alter this

value significantly.

A precise, reproducible melting point is essential for batch-to-batch quality control in a

manufacturing setting.

Solubility: The Gateway to Bioavailability
Expertise & Experience: Aqueous solubility is a master variable in drug development. [7]Poor

solubility is a primary cause of low oral bioavailability and can present significant challenges for

parenteral formulation. The structure of Cbz-(R)-p-hydroxyphenylglycine contains both

hydrophilic (carboxylic acid, phenolic hydroxyl) and lipophilic (Cbz group, phenyl ring) moieties,

making its solubility highly dependent on the pH and polarity of the solvent.

Experimental Protocol: Saturation Shake-Flask Method
The shake-flask method is the gold-standard for determining equilibrium solubility, as it allows

sufficient time for the system to reach a true thermodynamic equilibrium. [8][9]

System Preparation: Add an excess amount of solid Cbz-(R)-p-hydroxyphenylglycine to a

series of vials containing the desired media (e.g., pH 1.2 buffer, pH 6.8 buffer, water,

methanol). The excess solid is crucial to ensure saturation.

Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g.,

25 °C or 37 °C) for a defined period (typically 24-72 hours). [8]This extended mixing ensures

equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid

settle. Carefully withdraw a sample of the supernatant, ensuring no solid particles are
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included. Filtration through a 0.22 µm filter or centrifugation is required to get a clear

solution.

Quantification: Analyze the concentration of the dissolved compound in the supernatant

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

Confirmation of Equilibrium: To ensure equilibrium was reached, the remaining solid can be

re-equilibrated for an additional 24 hours and the concentration re-measured. The solubility

is confirmed if the two concentration values are in close agreement. [8]

Data Summary & Implications
Property Value Source

Solubility Soluble in Methanol [10]

Aqueous Solubility Not Experimentally Reported

Expected to be low in acidic

pH (due to the protonated,

neutral carboxylic acid) and

higher in neutral to basic pH

(due to the deprotonation of

the carboxylic acid and

phenolic hydroxyl groups,

forming more soluble salts).

Low aqueous solubility at gastric pH (around 1-2) could limit dissolution and absorption in the

stomach. However, increased solubility in the higher pH of the small intestine could facilitate

absorption there. This data is critical for deciding on formulation strategies, such as salt

formation or the use of solubility-enhancing excipients.

Dissociation Constant (pKa): Predicting In Vivo
Behavior
Expertise & Experience: The pKa value defines the pH at which a molecule is 50% ionized and

50% neutral. For a molecule with multiple ionizable groups like Cbz-(R)-p-

hydroxyphenylglycine, the pKa values dictate its charge profile across the physiological pH

range. This profile is a primary determinant of membrane permeability, receptor binding, and
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solubility. [5][7]The molecule has two acidic protons: one on the carboxylic acid (expected pKa

~2-4) and one on the phenolic hydroxyl group (expected pKa ~9-10).

Experimental Protocol: Potentiometric Titration
Potentiometric titration is a highly precise and reliable method for pKa determination. [11][12]

Instrument Calibration: Calibrate the pH meter using at least three standard buffers (e.g., pH

4.0, 7.0, and 10.0). [11]2. Sample Preparation: Accurately weigh and dissolve a known

amount of Cbz-(R)-p-hydroxyphenylglycine in a co-solvent system (e.g., methanol/water) if

aqueous solubility is low. Add a background electrolyte (e.g., 0.15 M KCl) to maintain

constant ionic strength. [11]3. Titration: Place the solution in a jacketed vessel to maintain a

constant temperature. Immerse the calibrated pH electrode. Titrate the solution by adding

small, precise increments of a standardized titrant (e.g., 0.1 M NaOH). Record the pH after

each addition, allowing the reading to stabilize.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to

the pH at the half-equivalence points. These are identified as the points of minimum slope

(inflection points) on the titration curve. The first derivative of the curve (ΔpH/ΔV) can be

plotted against volume to more accurately determine the equivalence points.

Data Summary & Implications
Property Predicted Value Functional Group

pKa₁ 3.69 ± 0.10 Carboxylic Acid

pKa₂ ~8.6 - 10.0 Phenolic Hydroxyl

Predicted pKa₁ from LookChem for the (S)-isomer. [13]Predicted pKa₂ based on similar

phenolic structures.
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Dominant Ionic Species vs. pH
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Caption: Predicted ionization states of Cbz-(R)-p-hydroxyphenylglycine at different

physiological pH values.

This pKa profile predicts that the molecule will be largely neutral in the stomach, potentially

favoring absorption. In the blood and intestine (pH ~7.4), it will carry a negative charge from the

deprotonated carboxylic acid, which increases aqueous solubility but may hinder passive

diffusion across cell membranes.

Spectroscopic Profile: The Molecular Fingerprint
Spectroscopic analysis provides an unambiguous confirmation of the molecule's structure and

can be used for quantification.

A. UV-Vis Absorption Spectroscopy
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Theoretical Basis: UV absorbance in this molecule arises from the π→π* electronic transitions

within the aromatic rings of the p-hydroxyphenyl and benzyloxycarbonyl groups. Aromatic

amino acids like tyrosine, which is structurally similar to the hydroxyphenylglycine moiety,

typically show an absorption maximum (λmax) around 274-280 nm. [14][15] Expected

Spectrum: A UV-Vis spectrum of Cbz-(R)-p-hydroxyphenylglycine in a suitable solvent (e.g.,

methanol or ethanol) is expected to show a primary λmax near 275 nm, with a secondary,

weaker peak from the benzyl group around 258 nm. This λmax is essential for developing

quantitative HPLC methods.

B. Fourier-Transform Infrared (FT-IR) Spectroscopy
Theoretical Basis: FT-IR spectroscopy is a powerful tool for identifying the key functional

groups within a molecule by measuring the absorption of infrared radiation at specific

vibrational frequencies. [16][17] Expected Characteristic Peaks:

Wavenumber (cm⁻¹) Functional Group Vibration Type

3500-3200 (broad) O-H Phenolic Hydroxyl, stretch

3300-2500 (broad) O-H Carboxylic Acid, stretch

3350-3250 N-H Amide, stretch

~1710 C=O Carboxylic Acid, stretch

~1690 C=O Urethane (Cbz), stretch

~1650 C=O Amide I band

~1540 N-H Amide II band, bend

1600-1450 C=C Aromatic ring, stretch

The presence of these distinct peaks provides a rapid and reliable confirmation of the

molecule's structural integrity.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy
Theoretical Basis: NMR spectroscopy provides the most detailed structural information by

probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C) within the molecule's
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chemical environment. [18][19]It can confirm connectivity, stereochemistry, and purity.

Expected ¹H NMR Chemical Shift Regions (in CDCl₃ or DMSO-d₆):

Chemical Shift (δ, ppm) Proton Type Multiplicity (Expected)

~9.5-12.0 -COOH Singlet, broad

~9.0-9.5 Phenolic -OH Singlet, broad

~7.2-7.4 Aromatic (Cbz Phenyl) Multiplet

~6.7-7.2 Aromatic (Hydroxyphenyl) Doublet of Doublets (AA'BB')

~5.3-5.5 α-CH Doublet

~5.1 Benzylic -CH₂- Singlet

Variable Amide -NH- Doublet

Expected ¹³C NMR Chemical Shift Regions:

Chemical Shift (δ, ppm) Carbon Type

~170-175 Carboxylic Acid (-COOH)

~155-158 Urethane (-O-C=O) & Phenolic C-OH

~127-138 Aromatic Carbons

~65-68 Benzylic Carbon (-CH₂-)

~55-60 α-Carbon (-CH-)

This detailed spectroscopic fingerprint is indispensable for structural elucidation, confirmation of

synthesis, and routine quality assessment.

Conclusion
This technical guide has detailed the foundational physicochemical properties of Cbz-(R)-p-

hydroxyphenylglycine from the perspective of a drug development scientist. The experimental
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protocols provided are robust and widely accepted, forming a self-validating framework for

characterization. The interplay between molecular structure, solubility, melting point, pKa, and

spectroscopic identity creates a comprehensive profile that is essential for making informed

decisions. Understanding these properties is not an academic exercise; it is the cornerstone of

rational drug design, enabling the strategic optimization of formulation, the prediction of in vivo

behavior, and ultimately, the successful progression of a promising molecule from the

laboratory to the clinic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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